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Compound of Interest

Compound Name:
5-Phenyl-2-(trifluoromethyl)furan-

3-carboxylic acid

Cat. No.: B1362287 Get Quote

Proper Disposal of 5-Phenyl-2-
(trifluoromethyl)furan-3-carboxylic acid
This document provides detailed procedures for the safe and proper disposal of 5-Phenyl-2-
(trifluoromethyl)furan-3-carboxylic acid, ensuring the safety of laboratory personnel and

compliance with environmental regulations. The information is intended for researchers,

scientists, and professionals in drug development and other laboratory settings.

Immediate Safety and Hazard Information
5-Phenyl-2-(trifluoromethyl)furan-3-carboxylic acid is a chemical that requires careful

handling due to its hazardous properties. The primary risks include irritation to the skin, eyes,

and respiratory system.[1][2] Ingestion or absorption through the skin may be harmful.[1]

Hazard Summary:
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Hazard Classification Description
Primary Routes of
Exposure

Skin Irritation

Causes skin irritation. May be

harmful if absorbed through

the skin.[1]

Dermal contact

Eye Irritation
Causes serious eye irritation.

[2]
Ocular contact

Respiratory Irritation

Causes respiratory tract

irritation. May be harmful if

inhaled.[1][2]

Inhalation of dust/aerosols

Acute Toxicity
May be harmful if swallowed.

[1][3]
Ingestion

Emergency First Aid:

Eye Contact: Immediately flush eyes with plenty of water for at least 15 minutes,

occasionally lifting the upper and lower eyelids. Seek immediate medical attention.[1][4]

Skin Contact: Remove contaminated clothing and shoes. Flush skin with plenty of soap and

water for at least 15 minutes. Get medical aid if irritation develops or persists.[1][4]

Inhalation: Remove from exposure to fresh air immediately. If breathing is difficult, give

oxygen. If not breathing, give artificial respiration. Seek medical attention.[1]

Ingestion: If swallowed, wash out mouth with water. Do NOT induce vomiting. Seek

immediate medical attention.[1][2]

Personal Protective Equipment (PPE) and Handling
All handling and disposal procedures must be conducted while wearing appropriate PPE to

minimize exposure.

Hand Protection: Wear compatible chemical-resistant gloves (e.g., nitrile or neoprene).[5]

Eye/Face Protection: Use chemical safety goggles or a face shield.[1][2]
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Skin and Body Protection: Wear a lab coat or chemical-resistant apron and appropriate

protective clothing to prevent skin exposure.[1]

Respiratory Protection: Use a NIOSH/MSHA-approved respirator if dust or aerosols may be

generated.[4]

Engineering Controls: All work should be performed in a well-ventilated area, preferably

inside a certified chemical fume hood.[1] An eyewash station and safety shower must be

readily accessible.[1]

Step-by-Step Disposal Protocol
Disposal of 5-Phenyl-2-(trifluoromethyl)furan-3-carboxylic acid must comply with all local,

state, and federal regulations.[1] As a fluorinated organic compound, it is classified as a

halogenated organic waste.[6][7]

Step 1: Waste Segregation

Crucial: Do not mix this compound with non-halogenated organic waste.[7][8] Keeping

halogenated and non-halogenated waste streams separate is critical for proper disposal and

can reduce costs.[8]

Collect waste 5-Phenyl-2-(trifluoromethyl)furan-3-carboxylic acid and materials

contaminated with it (e.g., weighing boats, contaminated paper towels) in a designated,

compatible waste container.

Do not mix with incompatible materials such as strong bases, strong oxidizing agents, or

other reactive chemicals.[4][9]

Step 2: Containerization

Select a waste container that is in good condition, compatible with the chemical, and has a

secure, tight-fitting lid. A high-density polyethylene (HDPE) or glass container is typically

appropriate.

The container must be clearly labeled as "Hazardous Waste" and should identify the

contents, including the full chemical name: "5-Phenyl-2-(trifluoromethyl)furan-3-
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carboxylic acid".

Affix a completed hazardous waste tag that includes the generator's information, chemical

constituents, and identified hazards (e.g., Irritant, Toxic).[8]

Step 3: Small Spill and Leak Cleanup

In the event of a small spill, use proper PPE as outlined in Section 2.

Carefully sweep or vacuum up the solid material. Avoid creating dust.[1]

Place the spilled material and any contaminated absorbent materials (e.g., spill pads, paper

towels) into the designated halogenated waste container.[1][9]

Clean the spill area thoroughly.

Step 4: Storage Pending Disposal

Store the sealed waste container in a designated Satellite Accumulation Area.[8]

The storage area should be cool, dry, and well-ventilated.[1][2]

Ensure the container is stored within secondary containment to prevent leaks or spills from

spreading.[8]

Keep away from heat, ignition sources, and incompatible materials.[4]

Step 5: Final Disposal

Arrange for pickup and disposal through your institution's Environmental Health and Safety

(EHS) office or a licensed hazardous waste disposal contractor.

Chemical waste generators are responsible for determining if a discarded chemical is

classified as hazardous waste under EPA guidelines (40 CFR Parts 261.3) and must consult

state and local regulations for complete and accurate classification.[1]

The final disposal method will likely be incineration at a permitted hazardous waste facility.[7]
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Disposal Workflow Diagram
The following diagram illustrates the decision-making process for the proper disposal of 5-
Phenyl-2-(trifluoromethyl)furan-3-carboxylic acid.
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Start: Have Waste
5-Phenyl-2-(trifluoromethyl)furan-3-carboxylic acid?

Step 1: Don Appropriate PPE
(Gloves, Goggles, Lab Coat)

Step 2: Classify Waste
Is it a Halogenated Organic Acid?

Step 3: Select & Label Container
'Hazardous Waste - Halogenated Organic'

Yes

Incorrect Path:
Consult EHS for guidance

No

Step 4: Segregate Waste
Place in Halogenated Waste Stream

Step 5: Store Safely
Cool, Dry, Ventilated Area
Secondary Containment

Step 6: Arrange Disposal
Contact EHS or Licensed Contractor

End of Process

Click to download full resolution via product page

Caption: Disposal workflow for 5-Phenyl-2-(trifluoromethyl)furan-3-carboxylic acid.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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